Cas no 105037-83-0 (9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI))

105037-83-0 structure
Product name:9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI)
- 15-hydroxy-7-oxo-abieta-8,11,13-triene
- 9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(...
- 15-Hoat
- 15-hydroxyabieta-8,11,13-trien-7-one
- 2,3,4,4a,10,10a-Hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-9(1H)-phenanthrennone (4aS-trans)-
- 9(1H)-Phenanthrennone, 2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-, (4aS-trans)-
- 105037-83-0
- DTXSID90909311
- CHEMBL4526487
- (4aS,10aS)-7-(2-hydroxypropan-2-yl)-1,1,4a-trimethyl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
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- Inchi: InChI=1S/C20H28O2/c1-18(2)9-6-10-20(5)15-8-7-13(19(3,4)22)11-14(15)16(21)12-17(18)20/h7-8,11,17,22H,6,9-10,12H2,1-5H3
- InChI Key: OVZJPSRACVBRNG-UHFFFAOYSA-N
- SMILES: CC(C1C=CC2C3(CCCC(C)(C)C3CC(=O)C=2C=1)C)(C)O
Computed Properties
- Exact Mass: 300.20904
- Monoisotopic Mass: 300.20893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 4.6
Experimental Properties
- Density: 1.052
- Boiling Point: 435.4°Cat760mmHg
- Flash Point: 185.7°C
- Refractive Index: 1.534
- PSA: 37.3
9(1H)-Phenanthrenone,2,3,4,4a,10,10a-hexahydro-7-(1-hydroxy-1-methylethyl)-1,1,4a-trimethyl-,(4aS-trans)- (9CI) Related Literature
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Oliver D. John Food Funct., 2020,11, 6946-6960
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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